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Compound Focus: Pachypodol

CAS No.: 33708-72-4

Cat. No.: S538507

The following table summarizes the key bioactivities of pachypodol identified in recent research. Please
note that these findings describe its effects in various models, but do not provide direct IC50 comparisons

with other compounds.

Pharmacological Experimental o )
. Key Findings | Proposed Mechanism

Activity Model/Context

Antioxidant & HepG2 cells (human  Activates the Nrf2/ARE signaling pathway via ERK-

Cytoprotective [1] liver cancer cell line)  dependent mechanism; increases nuclear Nrf2
accumulation and upregulates antioxidant enzymes
(GCLC, GCLM, NQOL1); protects against tert-butyl
hydroperoxide (t-BHP)-induced oxidative cell death.

Potential Anti- Molecular docking & Identified as a key component in Xuanfei Baidu

inflammatory dynamics simulation ~ Granule (XFBD); suggested to inhibit the activation of

(COVID-19) 2] study NLRP3 inflammasome, potentially reducing
inflammatory response and apoptosis associated with
SARS-CoV-2 infection.

Broad-Spectrum Literature review of Reported activities based on various assays and

Bioactivity [3] [4] Pogostemon cablin methodologies include anti-inflammatory, antioxidant,

anti-mutagenic, antimicrobial, antidepressant,
anticancer, antiemetic, antiviral, and cytotoxic effects.
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Detailed Experimental Insights

For research purposes, here is a deeper look into the key experimental findings:

¢ Mechanism of Hepatoprotection: The 2019 study demonstrated that pachypedel's antioxidant effect
is mediated through the ERK-dependent Nrf2 activation pathway [1]. Pre-treatment of HepG2 cells
with pachypodel for 12 hours significantly increased the cellular glutathione (GSH) content by
approximately 5-fold and upregulated mRNA levels of Nrf2-target genes. This cytoprotection was
completely abolished when cells were co-treated with PD98059, a specific ERK inhibitor, confirming

the crucial role of this kinase [1].

e Workflow for Antioxidant Mechanism Elucidation: The diagram below summarizes the

experimental approach used to define pachypodel's mechanism of action in the referenced study [1].
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1. Bioactivity-Guided Isolation

Crude Methanol Extract
of Pogostemon cablin

'

ARE-Luciferase Reporter Assay
in HepG2 cells

'

Fractionation & Purification
(Centrifugal Partition Chromatography)

'

Isolation of Active Compounds:
Pachypodol & Eriodictyol 3',7-dimethyl ether

2. Cytoprotection & ROS Assays

t-BHP-induced Oxidative Stress

=

Cell Viability Assay
(12h pre-treatment with Pachypodol)

Intracellular ROS Measurement

3. Nrf2 Pathyay ActivationAnalysis

Nuclear Nrf2 Accumulation
(Western Blot)

l 4. ERK Pathway Validation
Antioxidant Gene Expression ERK Phosphorylation
(RT-gPCR for GCLC, GCLM, NQO1) (Western Blot)
Cellular Glutathione (GSH) Content Inhibition with PD98059

\
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A

Confirmation of ERK-dependency

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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